Dimethyl ((4-hydroxyphenyl)methylene)malonate

• CAS No.: 51947-45-6
• Molecular Formula: C12H12O5
• Molecular Weight: 236.22 g/mol
• IUPAC Name: dimethyl 2-[(4-hydroxyphenyl)methylidene]propanedioate
• InChI: InChI=1S/C12H12O5/c1-16-11(14)10(12(15)17-2)7-8-3-5-9(13)6-4-8/h3-7,13H,1-2H3
• InChI Key: SVNROXUQMHLOTA-UHFFFAOYSA-N
• SMILES: COC(=O)C(=CC1=CC=C(C=C1)O)C(=O)OC

Description

Dimethyl ((4-hydroxyphenyl)methylene)malonate is a useful research compound. Its molecular formula is C12H12O5 and its molecular weight is 236.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of 4-hydroxybenzaldehyde (280.9 g), dimethyl malonate (289.2 mL) and toluene (1.12 mL) were successively added acetic acid (13.2 mL) and piperidine (11.4 mL). After dehydration under refluxing at internal temperature of 70° C.–75° C. for about 4 hr, the mixture was cooled to internal temperature of not more than 10° C. and stirred further for 1 hr. The precipitated crystals were collected by filtration and washed with toluene (350 mL) to give the title compound (compound [8]; 523.7 g, yield 96.4%).

Synthesis routes and methods II

Procedure details